Tyrosinase
Target Description
Tyrosinase (TYR) is a key enzyme in melanin biosynthesis, catalyzing the hydroxylation of tyrosine to L-DOPA and the oxidation of L-DOPA to dopaquinone. Its activity is crucial for pigmentation in skin, hair, and eyes. Dysregulation of TYR is implicated in various dermatological conditions, including albinism (loss of function) and hyperpigmentation disorders like melasma and post-inflammatory hyperpigmentation (overactivity). TYR is a significant therapeutic target for depigmenting agents and for understanding melanoma pathogenesis.
Related Compounds
桑呋喃G
Mulberrofuran G
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4-羟基肉桂酸甲酯
Methyl 4-hydroxycinnamate
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去甲基雏菊叶龙胆酮
Demethylbellidifolin
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1,3,6-三没食子酰葡萄糖
1,3,6-Trigalloylglucose
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5,8-二羟基补骨脂素
5,8-Dihydroxypsoralen
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5-Hydroxyxanthotoxin
5-Hydroxyxanthotoxin
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异微凸剑叶莎醇
Isomucronulatol
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芍药内酯苷
Albiflorin
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芦荟大黄素-8-O-葡萄糖苷
Aloe-emodin-8-O-beta-D-glucopyranoside
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补骨脂查尔酮
Bavachalcone
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补骨脂甲素
Bavachin
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脱氧熊果苷
Deoxyarbutin
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金缕梅单宁
Hamamelitannin
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盐酸大麦芽碱
Hordenine Chloride
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苜蓿酸
Medicagenic acid
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花椒毒素
Xanthotoxin
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覆盆子酮葡萄糖苷
Raspberry ketone glucoside
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对甲氧基肉桂酸乙酯
Ethyl 4-methoxycinnamate
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高熊果酚苷
Homoarbutin
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芹糖葛根素
Mirificin
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4',6,7-三羟基异黄酮
Demethyltexasin
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芦荟苷A
Aloin A
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熊果苷
Arbutin
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紫云英苷
Astragalin
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补骨脂素
Psoralen
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水飞蓟宁
Silydianin
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花旗松素
Taxifolin
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三叶豆紫檀苷
Trifolirhizin
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7-O-甲基莫诺苷
7-O-Methyl morroniside
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原花青素C1
Procyanidin C1
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异牡荆素-2''-O-阿拉伯糖苷
Isovitexin 2''-Oarabinoside
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t-OMe-Byakangelicin
t-OMe-Byakangelicin
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鼠李素-3-O-葡萄糖苷
Rhamnetin-3-O-β-D-Glucoside
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(-)-表花旗松素
(-)-Epitaxifolin
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异鼠李素-4'-葡萄糖苷
Isorhamnetin 4'-glucoside
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原花青素A4
Proanthocyanidin A4
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木犀草素-7-硫酸酯
Luteolin 7-sulfate
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荜茇宁
Piperlonguminine
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芦荟苦素
Aloesin
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氯化木犀草定
Luteolinidin chloride
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花旗松素 7-O-葡萄糖苷
Taxifolin 7-O-glucoside
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表-迷迭香酚
Epirosmanol
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2'-羟基黄烷酮
2'-Hydroxyflavanone
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苯烯莫德
Tapinarof
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毡毛美洲茶素
Velutin
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补骨脂宁
Corylin
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扁桃酸
Mandelic acid
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日当药黄素
Swertiajaponin
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迷迭香酸甲酯
Methyl rosmarinate
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桑皮苷F
Mulberroside F
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Oxyresveratrol 2-O-β-D-glucopyranoside
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二氢田基黄苷
Taxifolin 7-rhamnoside
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对香豆酸乙酯
p-Coumaric acid ethyl ester
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动脉粥样硬化
Atherosclerosis
炎症性肠病
Inflammatory Bowel Disease
糖尿病
Diabetes Mellitus
认知障碍
Cognitive Impairment
2型糖尿病
Type 2 Diabetes Mellitus
肉瘤
Sarcoma
腺瘤
Adenoma
黑色素瘤
Melanoma
乳腺癌
Breast cancer
皮肤美白
Skin whitening
皮肤抗衰老
Skin anti-aging
光敏性皮炎
Photosensitive dermatitis
白癜风
Vitiligo
卵巢癌
Ovarian cancer
神经退行性疾病
Neurodegenerative disease
抗氧化
Antioxidation
皮肤光老化
Skin photoaging
皮肤真菌感染
Cutaneous fungal infection
皮肤老化
Skin aging
需注意
Requires Attention
糖尿病性视网膜病变
Diabetic Retinopathy
黑色素沉着过度症
Hyperpigmentation
皮肤色素沉着异常
Hyperpigmentation Disorders
黑色素沉着症
Hyperpigmentation
黑色素过度沉着症
Melanosis
皮肤色素沉着过度
Hyperpigmentation of Skin
黄褐斑
Melasma
色素沉着过度症
Hyperpigmentation Disorder